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Compound of Interest

Compound Name: Isopropyl methyl sulfide

Cat. No.: B074500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

isopropyl methyl sulfide (CAS No. 1551-21-9). The information is presented to support

research, development, and quality control activities where this compound is utilized.

Core Physical Properties
The fundamental physical characteristics of isopropyl methyl sulfide are summarized in the

table below, providing a clear and concise reference for laboratory and development work.
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Property Value Units Reference(s)

Molecular Formula C₄H₁₀S - [1][2][3][4][5]

Molecular Weight 90.19 g/mol [1][5]

Appearance
Colorless to pale

yellow liquid
- [6]

Boiling Point 82.0 - 83.0 °C [1][5][6]

Melting Point -101.48 °C [1][5]

Density 0.828 g/cm³ at 20°C

Refractive Index (n_D) 1.437 at 20°C

Vapor Pressure 87.4 mmHg at 25°C [6]

Flash Point -14.5 °C [6]

Solubility in Water 3417
mg/L at 25°C

(estimated)
[6]

Solubility in Organic

Solvents
Soluble in alcohol [6]

Experimental Protocols
Accurate determination of physical properties is paramount for the reliable use of chemical

substances in research and development. The following sections detail the methodologies for

measuring the key physical properties of volatile liquids such as isopropyl methyl sulfide.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a volatile compound like isopropyl methyl sulfide, several methods can be

employed. The Thiele tube method is a common and effective technique for small sample

volumes.[7]

Method: Thiele Tube
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Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating oil (mineral oil or silicone oil), and a heat source.

Procedure:

A small amount of isopropyl methyl sulfide is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube assembly is attached to a thermometer.

The entire assembly is placed in a Thiele tube containing heating oil, ensuring the sample

is below the oil level.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.

As the temperature rises, a steady stream of bubbles will emerge from the open end of the

capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid is drawn back into the capillary

tube.[7]

Safety Precaution: Due to the volatile and odorous nature of isopropyl methyl sulfide, this

procedure should be performed in a well-ventilated fume hood.[8][9]

Determination of Density
Density is the mass per unit volume of a substance. For volatile liquids, care must be taken to

minimize evaporation during measurement. The oscillating U-tube digital density meter is a

precise and suitable method.[10]

Method: Digital Density Meter

Apparatus: Digital density meter with an oscillating U-tube, syringe for sample injection.
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Procedure:

The instrument is calibrated using dry air and deionized water at the desired temperature

(e.g., 20°C).

A small volume of isopropyl methyl sulfide is drawn into a syringe. To minimize

evaporation, the syringe should be free of air bubbles and the sample should be at thermal

equilibrium with the instrument.

The sample is carefully injected into the oscillating U-tube of the density meter, ensuring

no bubbles are introduced.

The instrument measures the change in the oscillation frequency of the U-tube caused by

the mass of the sample.

This frequency change is used in conjunction with the calibration data to determine the

density of the liquid.[10]

Handling Consideration: The use of a syringe for sample introduction helps to contain the

volatile and odorous compound, preventing its release into the laboratory environment.[8]

Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property that can be used for identification and purity

assessment.

Method: Abbe Refractometer

Apparatus: Abbe refractometer, light source (typically a sodium D-line lamp), and a pipette or

dropper.

Procedure:

The refractometer prisms are cleaned with a suitable solvent (e.g., ethanol or acetone)

and allowed to dry completely.

A few drops of isopropyl methyl sulfide are placed on the surface of the lower prism.
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The prisms are closed and locked to spread the liquid into a thin film.

The light source is positioned to illuminate the prisms.

While looking through the eyepiece, the adjustment knob is turned until the light and dark

fields are brought into view.

The compensator knob is adjusted to eliminate any color fringe at the borderline of the

light and dark fields, resulting in a sharp, achromatic line.

The adjustment knob is used to center the borderline on the crosshairs of the eyepiece.

The refractive index is then read directly from the instrument's scale. The temperature

should be recorded as the refractive index is temperature-dependent.

Volatile Compound Consideration: Due to the volatility of isopropyl methyl sulfide, the

measurement should be taken quickly after applying the sample to the prism to prevent

evaporation, which would alter the reading.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of a liquid chemical like isopropyl methyl sulfide.
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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